Cas no 617716-83-3 (4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine)

• Product Name: 4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine
• CAS No: 617716-83-3
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 3233921
• PubChem ID: 10214513
• Update Time: 2025-04-21

4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine Chemical and Physical Properties

Names and Identifiers

• 1H-PYRIMIDO[4,5-B]AZEPINE, 4-CHLORO-2-CYCLOPROPYL-5,6,7,8-TETRAHYDRO-
• 4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido4,5-bazepine
• 4-chloro-2-cyclopropyl-5H,6H,7H,8H,9H-pyrimido[4,5-b]azepine
• 617716-83-3
• EN300-1600055
• SCHEMBL4422817

• Inchi： 1S/C11H14ClN3/c12-9-8-3-1-2-6-13-11(8)15-10(14-9)7-4-5-7/h7H,1-6H2,(H,13,14,15)
• InChI Key： QUIIKCJDJJQRFM-UHFFFAOYSA-N
• SMILES： ClC1C2=C(NCCCC2)N=C(C2CC2)N=1

Computed Properties

• Exact Mass: 223.0876252Da
• Monoisotopic Mass: 223.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.8Ų